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Compound of Interest

Compound Name: 2-Bromobutanal

Cat. No.: B1282435 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromobutanal could be located during

the compilation of this guide. The following information is based on the chemical properties of

2-Bromobutanal, general knowledge of α-bromoaldehydes, and safety data for the closely

related compound, 2-bromobutane. This guide is intended for use by trained research,

scientific, and drug development professionals. All procedures should be conducted with a

thorough understanding of the potential hazards and in strict adherence to institutional safety

protocols.

Chemical and Physical Properties
2-Bromobutanal is an organic compound that is expected to be a colorless to pale-yellow

liquid.[1] As an α-bromoaldehyde, it possesses two reactive functional groups: an aldehyde and

a carbon-bromine bond, making it a versatile intermediate in organic synthesis.[1]

Property Value Source

Molecular Formula C₄H₇BrO [1][2]

Molecular Weight 151.00 g/mol [1][2]

Appearance Colorless to pale-yellow liquid [1]

Solubility

Expected to be soluble in

organic solvents and insoluble

in water.[1]

General chemical principles
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Hazard Identification and Classification
While specific toxicity data for 2-Bromobutanal is unavailable, it should be handled as a

hazardous substance due to its chemical structure. Aldehydes are known irritants, and organic

bromides can be toxic.[1] The closely related compound, 2-bromobutane, is classified as a

flammable liquid and may cause drowsiness or dizziness.[3]

Hazard Class Classification Precautionary Statement

Flammability
Assumed to be a flammable

liquid.

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[3]

Acute Toxicity (Oral)
Harmful if swallowed

(assumed).

Do not eat, drink or smoke

when using this product. Rinse

mouth.

Acute Toxicity (Dermal)
Harmful in contact with skin

(assumed).

Wear protective

gloves/protective clothing.

Acute Toxicity (Inhalation) Harmful if inhaled (assumed).

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Skin Corrosion/Irritation
Causes skin irritation

(assumed).

Wash skin thoroughly after

handling.

Eye Damage/Irritation
Causes serious eye irritation

(assumed).

Wear eye protection/face

protection.

Specific Target Organ Toxicity
May cause respiratory irritation

(assumed).

Safe Handling and Personal Protective Equipment
(PPE)
All manipulations of 2-Bromobutanal should be performed in a well-ventilated chemical fume

hood.
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Personal Protective Equipment (PPE)
Equipment Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a flame-retardant lab coat, and

closed-toe shoes.

Respiratory Protection

All work should be conducted in a chemical

fume hood. If a fume hood is not available, a

NIOSH-approved respirator with an organic

vapor cartridge is required.

General Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Keep containers tightly closed when not in use.[3]

Storage Procedures
Store 2-Bromobutanal in a cool, dry, and well-ventilated area away from incompatible

materials.
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Storage Condition Requirement

Temperature Cool

Ventilation Well-ventilated

Container Tightly closed, properly labeled container.

Incompatible Materials
Strong oxidizing agents, strong bases, and

metals.[3]

Storage Area Flammables storage cabinet.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
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Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.[3] Upon combustion, may

produce toxic fumes of bromine and carbon monoxide.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures (Spill Cleanup)
Small Spills:

Eliminate all ignition sources.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety department.

Prevent the spill from entering drains or waterways.

Experimental Protocols and Workflows
The following diagrams illustrate a general workflow for the safe handling of 2-Bromobutanal
and a logical process for hazard mitigation.
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Safe Handling Workflow for 2-Bromobutanal

Preparation

Handling

Post-Procedure

Review SDS (or equivalent hazard information)

Don appropriate PPE

Prepare work area in fume hood

Weigh/measure required amount

Perform reaction or procedure

Monitor reaction conditions

Quench reaction (if necessary)

Segregate and label waste

Clean work area

Doff PPE and wash hands
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Hazard Mitigation Decision Tree

Hazard Identified

Is there a spill?

Is there a fire?

  No

Follow Small Spill Cleanup Protocol

  Yes (Minor)

Evacuate and Call Emergency Services

  Yes (Major)

Personal Exposure?

  No

Use appropriate extinguisher if trained

  Yes (Minor)

Evacuate and Activate Alarm

  Yes (Major)

Administer First Aid and Seek Medical Attention

  Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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